1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea

• Molecular Formula: C17H15BrN4OS
• Molecular Weight: 403.3 g/mol
• IUPAC Name: 1-[5-(2-bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea
• InChI: InChI=1S/C17H15BrN4OS/c1-10-7-8-12(9-11(10)2)19-16(23)20-17-22-21-15(24-17)13-5-3-4-6-14(13)18/h3-9H,1-2H3,(H2,19,20,22,23)
• InChI Key: DDSWVXSXICVAQV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=NN=C(S2)C3=CC=CC=C3Br)C

Description

1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea, also known as BPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a urea derivative that is synthesized through a multistep process and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the prevention of fungal and bacterial infections.
Biochemical and Physiological Effects:
1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea has been found to exhibit significant biochemical and physiological effects in various studies. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to the suppression of tumor growth. It has also been found to inhibit the growth and proliferation of certain fungi and bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea in lab experiments is its high potency and specificity, which allows for precise targeting of cancer cells and microorganisms. However, one limitation is the potential toxicity of the compound, which may require careful handling and dosing.

Future Directions

There are several potential future directions for research involving 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea. One area of interest is the development of new cancer treatments that utilize 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea as a key component. Another area of interest is the study of 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea's potential as an antifungal and antibacterial agent, particularly in the treatment of drug-resistant infections. Additionally, further studies may be conducted to better understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea involves a series of chemical reactions that utilize various reagents and catalysts. The first step involves the reaction of 2-bromoaniline with thiosemicarbazide in the presence of acetic acid to form 5-(2-bromophenyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 3,4-dimethylphenyl isocyanate in the presence of a base to form the final product, 1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea.

Scientific Research Applications

1-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(3,4-dimethylphenyl)urea has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant activity against certain types of cancer cells, making it a potential candidate for cancer treatment. It has also been studied for its potential use as an antifungal and antibacterial agent.